Cas no 898447-98-8 (4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 898447-98-8
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 5484019
• Update Time: 2025-10-29

4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C21H20N2O3S2/c1-15-6-8-17(9-7-15)21(24)22-18-11-10-16-4-2-12-23(19(16)14-18)28(25,26)20-5-3-13-27-20/h3,5-11,13-14H,2,4,12H2,1H3,(H,22,24)
• InChI Key： QCFGSISZOOCOOX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)C1=CC=C(C)C=C1

Additional information on 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Comprehensive Overview of 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 898447-98-8)

4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 898447-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a thiophene sulfonyl group and a tetrahydroquinoline core, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific biological pathways.

The compound's CAS number 898447-98-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its benzamide and thiophene components are known to contribute to its stability and reactivity, making it a valuable candidate for further study. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be screened virtually for potential therapeutic effects before lab synthesis.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide?" While definitive clinical applications are still under investigation, preliminary studies suggest its relevance in targeting enzymes or receptors involved in inflammation and metabolic disorders. This aligns with the growing demand for precision medicine and targeted therapies in modern healthcare.

From a synthetic chemistry perspective, the compound's tetrahydroquinoline scaffold is a common motif in many bioactive molecules, often associated with central nervous system (CNS) activity. The incorporation of a thiophene sulfonyl group adds a layer of complexity, potentially enhancing its binding affinity to biological targets. Such structural features are frequently discussed in forums focused on medicinal chemistry optimization and structure-activity relationships (SAR).

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly routes to produce 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide. This reflects broader industry shifts toward reducing hazardous byproducts and improving atom economy. Searches for "sustainable synthesis of sulfonyl-containing compounds" have surged, indicating strong interest in environmentally conscious methodologies.

Another hot topic tied to this compound is its role in high-throughput screening (HTS) platforms. With advancements in automated laboratory systems and machine learning algorithms, compounds like CAS 898447-98-8 are increasingly evaluated for their interactions with large libraries of proteins or nucleic acids. This approach accelerates the identification of lead compounds for further development.

For those interested in the technical specifications, the compound's IUPAC name and molecular formula are often queried in academic databases. Its precise characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography is essential for confirming purity and structure—a critical step in preclinical research.

In summary, 4-methyl-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide represents a compelling case study at the intersection of organic synthesis, drug discovery, and computational modeling. Its multifaceted applications and structural elegance continue to inspire innovative research across disciplines.